Cas no 1894581-69-1 (3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine)

3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine
- 1894581-69-1
- EN300-1815425
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- Inchi: 1S/C14H23NO2/c1-5-17-13-8-11(6-7-12(13)16-4)9-14(2,3)10-15/h6-8H,5,9-10,15H2,1-4H3
- InChI Key: GFKFKZGJDFHHMD-UHFFFAOYSA-N
- SMILES: O(CC)C1=C(C=CC(=C1)CC(C)(C)CN)OC
Computed Properties
- Exact Mass: 237.172878976g/mol
- Monoisotopic Mass: 237.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.5Ų
- XLogP3: 2.3
3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1815425-10.0g |
3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine |
1894581-69-1 | 10g |
$4606.0 | 2023-06-01 | ||
Enamine | EN300-1815425-0.5g |
3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine |
1894581-69-1 | 0.5g |
$1027.0 | 2023-09-19 | ||
Enamine | EN300-1815425-2.5g |
3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine |
1894581-69-1 | 2.5g |
$2100.0 | 2023-09-19 | ||
Enamine | EN300-1815425-10g |
3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine |
1894581-69-1 | 10g |
$4606.0 | 2023-09-19 | ||
Enamine | EN300-1815425-1.0g |
3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine |
1894581-69-1 | 1g |
$1070.0 | 2023-06-01 | ||
Enamine | EN300-1815425-5.0g |
3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine |
1894581-69-1 | 5g |
$3105.0 | 2023-06-01 | ||
Enamine | EN300-1815425-1g |
3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine |
1894581-69-1 | 1g |
$1070.0 | 2023-09-19 | ||
Enamine | EN300-1815425-0.05g |
3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine |
1894581-69-1 | 0.05g |
$900.0 | 2023-09-19 | ||
Enamine | EN300-1815425-0.1g |
3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine |
1894581-69-1 | 0.1g |
$943.0 | 2023-09-19 | ||
Enamine | EN300-1815425-0.25g |
3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine |
1894581-69-1 | 0.25g |
$985.0 | 2023-09-19 |
3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine Related Literature
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Feng-Hua Chen,Li-Ming Zhang,Qing-Tao Chen,Yi Zhang,Zhi-Jun Zhang Chem. Commun., 2010,46, 8633-8635
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3. Transformation details of poly(acrylonitrile) to poly(amidoxime) during the amidoximation process†Dadong Shao,Guangshun Hou,Fangting Chi,Xirui Lu,Xuemei Ren RSC Adv., 2021,11, 1909-1915
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J. Sayago,U. Shafique,F. Soavi,F. Cicoira,C. Santato J. Mater. Chem. C, 2014,2, 10273-10276
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Joseph F. Parker,Christopher N. Chervin,Eric S. Nelson,Debra R. Rolison,Jeffrey W. Long Energy Environ. Sci., 2014,7, 1117-1124
Additional information on 3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine
Research Brief on 3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine (CAS: 1894581-69-1): Recent Advances and Applications
The compound 3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine (CAS: 1894581-69-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a candidate for further drug development.
One of the key areas of investigation has been the compound's role as a modulator of neurotransmitter systems. Preliminary findings suggest that 3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine exhibits affinity for specific receptors in the central nervous system, potentially offering therapeutic benefits for neurological disorders such as depression and anxiety. Researchers have employed advanced computational modeling and in vitro assays to characterize its binding interactions, providing a foundation for future in vivo studies.
In addition to its neurological applications, recent research has explored the compound's potential as an anti-inflammatory agent. Studies have demonstrated its ability to inhibit key inflammatory pathways, such as the NF-κB signaling cascade, in cellular models. These findings highlight its versatility and suggest possible applications in treating chronic inflammatory conditions. However, further validation in animal models is required to confirm these effects and assess safety profiles.
The synthetic chemistry community has also made strides in optimizing the production of 3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale synthesis. These advancements are critical for facilitating preclinical and clinical studies, ensuring a reliable supply of the compound for further research.
Despite these promising developments, several challenges remain. The pharmacokinetic properties of 3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine, including its bioavailability and metabolic stability, require further investigation. Additionally, comprehensive toxicology studies are needed to evaluate its safety profile before advancing to clinical trials. Collaborative efforts between academia and industry will be essential to address these gaps and accelerate the translation of this compound into therapeutic applications.
In conclusion, 3-(3-ethoxy-4-methoxyphenyl)-2,2-dimethylpropan-1-amine (CAS: 1894581-69-1) represents a promising candidate in the field of chemical biology and drug discovery. Its diverse pharmacological properties and recent synthetic advancements underscore its potential for addressing unmet medical needs. Continued research efforts will be crucial to fully unlock its therapeutic value and bring it closer to clinical application.
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